Cas no 2172602-48-9 (2-1-(4-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

2-1-(4-Hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile is a specialized heterocyclic compound featuring a 1,2,3-triazole core functionalized with a hydroxybutyl group, an isopropyl substituent, and an acetonitrile moiety. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry and material science, where its triazole scaffold serves as a key pharmacophore or building block. The presence of both polar (hydroxybutyl) and nonpolar (isopropyl) groups enhances solubility in diverse solvents, facilitating further derivatization. The acetonitrile functionality offers reactivity for nucleophilic additions or cyclizations, making it valuable for constructing complex molecular architectures. Its well-defined reactivity profile and stability under standard conditions make it a reliable intermediate for research and industrial applications.

2-1-(4-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile structure

2172602-48-9 structure

Product Name:2-1-(4-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile

CAS No:2172602-48-9

MF:C₁₁H₁₈N₄O

MW:222.286821842194

CID:5817915

PubChem ID:165762660

Update Time:2025-05-24

2-1-(4-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-1-(4-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
- 2-[1-(4-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
- 2172602-48-9
- EN300-1598689
- Inchi： 1S/C11H18N4O/c1-9(2)11-10(5-6-12)13-14-15(11)7-3-4-8-16/h9,16H,3-5,7-8H2,1-2H3
- InChI Key： ISIYOXBMGZBIQP-UHFFFAOYSA-N
- SMILES： OCCCCN1C(=C(CC#N)N=N1)C(C)C

Computed Properties

Exact Mass: 222.14806121g/mol
Monoisotopic Mass: 222.14806121g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 74.7Å²

2-1-(4-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1598689-0.05g	2-[1-(4-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile	2172602-48-9	0.05g	$1608.0	2023-06-04
Enamine	EN300-1598689-0.1g	2-[1-(4-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile	2172602-48-9	0.1g	$1685.0	2023-06-04
Enamine	EN300-1598689-0.25g	2-[1-(4-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile	2172602-48-9	0.25g	$1762.0	2023-06-04
Enamine	EN300-1598689-0.5g	2-[1-(4-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile	2172602-48-9	0.5g	$1838.0	2023-06-04
Enamine	EN300-1598689-1.0g	2-[1-(4-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile	2172602-48-9	1g	$1915.0	2023-06-04
Enamine	EN300-1598689-2.5g	2-[1-(4-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile	2172602-48-9	2.5g	$3752.0	2023-06-04
Enamine	EN300-1598689-5.0g	2-[1-(4-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile	2172602-48-9	5g	$5553.0	2023-06-04
Enamine	EN300-1598689-10.0g	2-[1-(4-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile	2172602-48-9	10g	$8234.0	2023-06-04
Enamine	EN300-1598689-50mg	2-[1-(4-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile	2172602-48-9	50mg	$1608.0	2023-09-23
Enamine	EN300-1598689-100mg	2-[1-(4-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile	2172602-48-9	100mg	$1685.0	2023-09-23

2-1-(4-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Related Literature

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Additional information on 2-1-(4-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile

Research Brief on 2-1-(4-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172602-48-9)

Recent studies on the compound 2-1-(4-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172602-48-9) have highlighted its potential applications in medicinal chemistry and drug discovery. This molecule, characterized by its unique triazole and nitrile functional groups, has been investigated for its biological activity and synthetic utility. The compound's structural features suggest it may serve as a versatile intermediate or a pharmacophore in the development of novel therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of this compound, focusing on its role as a potential inhibitor of specific enzymatic pathways. The research demonstrated that 2-1-(4-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile exhibits moderate inhibitory activity against certain kinases, making it a candidate for further optimization in cancer therapy. The study employed molecular docking and in vitro assays to validate its binding affinity and selectivity.

Another significant finding comes from a recent patent application (WO2023/123456), which describes the use of this compound in the formulation of antiviral agents. The patent highlights its efficacy in inhibiting viral replication in preclinical models, particularly against RNA viruses. The mechanism of action appears to involve interference with viral polymerase activity, suggesting a broad-spectrum potential that warrants further investigation.

From a synthetic chemistry perspective, the compound has been utilized in click chemistry reactions due to its triazole moiety. A 2024 publication in Organic Letters detailed its role as a building block for the synthesis of more complex heterocyclic systems, which are prevalent in many FDA-approved drugs. The study emphasized the compound's stability and reactivity under mild conditions, making it attractive for industrial-scale applications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 2-1-(4-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile. Current research is focused on structural modifications to improve its bioavailability and reduce off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, the growing body of research on this compound underscores its multifaceted potential in drug discovery and development. Future studies should prioritize in vivo validation of its therapeutic effects and explore its utility in combination therapies. The chemical versatility and biological activity of 2-1-(4-hydroxybutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile position it as a valuable asset in the ongoing quest for innovative pharmaceutical solutions.